Cas no 61081-29-6 (Acetonitrile, [(3-fluorophenyl)sulfonyl]-)

Acetonitrile, [(3-fluorophenyl)sulfonyl]- structure
61081-29-6 structure
Product Name:Acetonitrile, [(3-fluorophenyl)sulfonyl]-
CAS No:61081-29-6
MF:C8H6FNO2S
MW:199.202144145966
CID:492676
Update Time:2026-04-29

Acetonitrile, [(3-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(3-fluorophenyl)sulfonyl]-
    • 2-(3-fluorophenyl)sulfonylacetonitrile

Computed Properties

  • Exact Mass: 199.01038

Experimental Properties

  • PSA: 57.93

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Additional information on Acetonitrile, [(3-fluorophenyl)sulfonyl]-

Comprehensive Guide to Acetonitrile, [(3-fluorophenyl)sulfonyl]- (CAS No. 61081-29-6)

Acetonitrile, [(3-fluorophenyl)sulfonyl]- (CAS 61081-29-6) is a specialized organic compound with growing importance in pharmaceutical and chemical research. This fluorinated sulfonyl acetonitrile derivative has unique properties that make it valuable for synthetic applications. Researchers are increasingly interested in this compound due to its potential as a building block in drug discovery and material science.

The molecular structure of [(3-fluorophenyl)sulfonyl]acetonitrile combines the reactivity of both the sulfonyl and nitrile functional groups with the electronic effects of the fluorine substituent. This combination creates a versatile intermediate that can participate in various organic transformations. Recent studies highlight its utility in cross-coupling reactions and as a precursor for heterocyclic compound synthesis, addressing current demands in medicinal chemistry.

In the context of green chemistry trends, 61081-29-6 has gained attention for its potential in developing more sustainable synthetic routes. The compound's relatively stable nature under various conditions makes it suitable for flow chemistry applications, a hot topic in modern pharmaceutical manufacturing. Researchers are exploring its use in continuous processing systems that reduce waste and improve efficiency.

The 3-fluorophenyl moiety in this compound contributes to its growing importance in PET radiopharmaceutical development. With increasing interest in diagnostic imaging agents, this structural feature allows for potential incorporation of fluorine-18 isotopes, answering the industry's need for novel molecular imaging probes. This application aligns perfectly with current healthcare trends toward personalized medicine.

From a commercial perspective, Acetonitrile, [(3-fluorophenyl)sulfonyl]- has seen steady demand growth in the past five years. Market analysis shows particular interest from contract research organizations and specialty chemical suppliers. The compound's availability in various purity grades (from technical to HPLC grade) meets diverse research needs, making it a valuable inventory item for chemical distributors.

Recent patent literature reveals innovative applications of CAS 61081-29-6 in electronic materials development. Its unique electronic properties make it suitable for creating advanced organic semiconductors and charge transport materials. This aligns with the booming demand for organic electronics in display technologies and flexible devices.

Quality control aspects of [(3-fluorophenyl)sulfonyl]acetonitrile have become increasingly important. Modern analytical techniques like UPLC-MS and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures respond to the pharmaceutical industry's stringent requirements for high-purity intermediates.

The synthesis of Acetonitrile, [(3-fluorophenyl)sulfonyl]- typically involves sulfonylation reactions of appropriate precursors. Recent process optimization efforts have focused on improving yields while reducing environmental impact, addressing the chemical industry's push toward sustainable manufacturing practices. These developments make the compound more accessible to researchers while maintaining cost-effectiveness.

Storage and handling recommendations for 61081-29-6 follow standard protocols for organic compounds. Proper containment in amber glass bottles under inert atmosphere ensures long-term stability, which is crucial for research continuity. These practical considerations are frequently searched by laboratory personnel working with specialty chemicals.

Future research directions for [(3-fluorophenyl)sulfonyl]acetonitrile include exploring its potential in bioconjugation chemistry and as a linker in proteolysis-targeting chimeras (PROTACs). These cutting-edge applications in drug discovery represent exciting opportunities that align with current pharmaceutical R&D priorities.

In conclusion, Acetonitrile, [(3-fluorophenyl)sulfonyl]- (CAS 61081-29-6) stands as a valuable compound at the intersection of multiple research fields. Its unique structural features and versatile reactivity profile continue to inspire innovative applications across pharmaceuticals, materials science, and chemical synthesis. As research evolves, this compound will likely maintain its relevance in addressing contemporary scientific challenges.

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